4-{1-[2-(4-Chloro-3-methylphenoxy)ethyl]benzimidazol-2-yl}-1-(2-methoxyphenyl) pyrrolidin-2-one

• IUPAC Name: 4-[1-[2-(4-chloro-3-methylphenoxy)ethyl]benzimidazol-2-yl]-1-(2-methoxyphenyl)pyrrolidin-2-one
• InChI: InChI=1S/C27H26ClN3O3/c1-18-15-20(11-12-21(18)28)34-14-13-30-23-8-4-3-7-22(23)29-27(30)19-16-26(32)31(17-19)24-9-5-6-10-25(24)33-2/h3-12,15,19H,13-14,16-17H2,1-2H3
• InChI Key: YCIWGPNMOYQIMO-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCCN2C3=CC=CC=C3N=C2C4CC(=O)N(C4)C5=CC=CC=C5OC)Cl
• Molecular Formula: C27H26ClN3O3
• Molecular Weight: 476.0 g/mol
• CAS No.: 912902-59-1

Description

4-{1-[2-(4-Chloro-3-methylphenoxy)ethyl]benzimidazol-2-yl}-1-(2-methoxyphenyl) pyrrolidin-2-one is a useful research compound. Its molecular formula is C27H26ClN3O3 and its molecular weight is 475.97. The purity is usually 95%.
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Scientific Research Applications

Molecular Docking Studies

A study explored the tautomeric properties, conformations, and the mechanism behind the anti-cancer properties of benzimidazole derivatives including 4-{1-[2-(4-Chloro-3-methylphenoxy)ethyl]benzimidazol-2-yl}-1-(2-methoxyphenyl) pyrrolidin-2-one. Density functional theory and molecular docking were used to show the most stable states of these structures, revealing potential anti-cancer activity (Karayel, 2021).

Analgesic and Anti-inflammatory Activities

A study synthesized derivatives of 4-chloro-3-methylphenoxy and evaluated their analgesic and anti-inflammatory activities. The derivatives showed potent activities in these areas, suggesting potential applications in pain management and inflammation treatment (Dewangan et al., 2015).

Antifungal Agents

Another study synthesized derivatives of 4-chloro-3-methylphenoxy and evaluated them as antifungal agents. Some derivatives showed significant activity against various fungi, indicating potential use in antifungal applications (Malhotra et al., 2012).

Antimicrobial Activity

Research also delved into the synthesis of 1,3,4-oxadiazole bearing 1H-benzimidazole derivatives, including 4-chloro-3-methylphenoxy derivatives. These compounds exhibited antimicrobial activity against specific bacterial strains, suggesting their potential in antimicrobial treatments (Salahuddin et al., 2017).